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3-Chloro-N-(2-

methoxybenzyl)propanamide

CAS No.: 105909-52-2

Cat. No.: B3024476

Get Quote

Document Type: Technical Safety Guide & Risk Assessment Whitepaper Target Audience:

Medicinal Chemists, HSE Officers, and Process Safety Engineers Subject: CAS 105909-52-2 |

Structural Analog Analysis & Safe Handling Protocols

Executive Summary
This technical guide provides an in-depth safety analysis of 3-Chloro-N-(2-
methoxybenzyl)propanamide (CAS: 105909-52-2). While often sought as a standard reagent,

this compound possesses a

-chloroamide motif, classifying it as a Potential Genotoxic Impurity (PGI) in pharmaceutical
development.

This document does not merely list hazards; it synthesizes the chemical reactivity of the alkyl

chloride tail with the bioavailability of the benzyl amide to establish a rigorous handling

protocol. It is designed to serve as a primary reference for populating or validating a Safety

Data Sheet (SDS).
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Part 1: Chemical Identity & Critical Properties
Before assessing risk, we must establish the precise chemical identity. This compound is a

bifunctional building block used frequently in the synthesis of GPCR ligands and melatonin

receptor agonists.

Identification Data
Parameter Specification

Chemical Name 3-Chloro-N-(2-methoxybenzyl)propanamide

CAS Number 105909-52-2

Molecular Formula

C

H

ClNO

Molecular Weight 227.69 g/mol

Structural Motif
Secondary Amide + Alkyl Chloride (

-position)

Physical State Solid (White to off-white crystalline powder)

Solubility
Soluble in DMSO, Methanol, DCM; Low

solubility in water

Synthetic Context (The "Why")
This molecule is typically synthesized via the Schotten-Baumann acylation of 2-

methoxybenzylamine with 3-chloropropanoyl chloride. Understanding this pathway is critical for

safety because residual starting materials (acid chlorides) are lachrymators and highly

corrosive, often lingering in the crude product.

Part 2: Comprehensive Hazard Analysis (GHS
Standards)
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Note: The following data is derived from structure-activity relationship (SAR) analysis of the

alkyl chloride class and available vendor safety data.

GHS Classification & Signal Word
Signal Word:WARNING

Hazard Class Category
Hazard Statement
Code

Description

Skin

Corrosion/Irritation
Cat. 2 H315

Causes skin irritation.

[1]

Serious Eye

Damage/Irritation
Cat. 2A H319

Causes serious eye

irritation.[1][2]

STOT - Single

Exposure
Cat. 3 H335

May cause respiratory

irritation.[3][4][5]

Germ Cell

Mutagenicity
Assessment Req. Suspected PGI

Contains structural

alert (alkyl halide) for

genotoxicity.

The Genotoxicity Risk (Senior Scientist Insight)
The critical safety concern for this molecule is not acute toxicity, but alkylation potential. The

terminal chlorine atom (

-position to the carbonyl) is a leaving group.

Mechanism: The carbon attached to the chlorine is electrophilic. It can undergo nucleophilic

substitution (

) with biological nucleophiles (e.g., DNA bases like Guanine).

Regulatory Impact: In drug substances, this compound must be controlled to ppm levels

(Threshold of Toxicological Concern - TTC) unless proven non-genotoxic via Ames testing.
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Trustworthiness in the lab relies on self-validating containment systems. Do not rely on PPE

alone.[5]

Engineering Control Hierarchy
The following diagram illustrates the mandatory workflow for handling alkylating amides.

Primary Containment (Source)

Process Control (Reaction)

Exposure Prevention (PPE)

Solid Reagent
(CAS 105909-52-2)

Weighing Station
(HEPA Filtered Enclosure)

 Transfer

Solvent Addition
(Closed Vessel)

 Transport in
Secondary Container

Synthesis/Coupling
(Fume Hood > 100 fpm)

 Liquid Phase

Resp. Protection
(N95 or P100 if dust gen.)

 Failure Mode:
Aerosol Release

Dermal Barrier
(Nitrile + Tyvek Sleeves)

 Failure Mode:
Splatter
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Figure 1: Risk Management Hierarchy. Note the emphasis on HEPA filtration at the weighing

stage to prevent inhalation of solid particulates.

Specific Handling Procedures
A. Weighing & Transfer

Protocol: Always weigh inside a Powder Containment Balance Enclosure or a chemical fume

hood. Static electricity can disperse the fine powder; use an anti-static gun if available.

PPE: Double nitrile gloves (0.11 mm min thickness). Wear Tyvek sleeves over lab coat cuffs

to bridge the gap where wrist exposure occurs.

B. Spill Response (Self-Validating)
If a spill occurs, you must neutralize the alkylating potential before disposal.

Isolate: Evacuate the immediate 3-meter radius.

PPE Up: Don full-face respirator with organic vapor/acid gas cartridges.

Neutralize: Do not just wipe up. Apply a solution of 10% aqueous sodium thiosulfate or dilute

ammonia.

Why? Thiosulfate is a soft nucleophile that will rapidly displace the chloride, converting the

toxic alkyl chloride into a non-toxic thiosulfate ester.

Clean: Absorb with vermiculite and dispose of as hazardous chemical waste.

Part 4: Emergency Response Data
This section provides the specific medical and fire data required for the SDS.

First Aid Measures
Eye Contact: Immediately flush with water for 15 minutes.[1][4][5] Critical: Lift eyelids

occasionally. The lipophilic nature of the benzyl group may cause the compound to adhere to

corneal tissue.
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Skin Contact: Wash with soap and water.[1][4][5] Do not use alcohol or DMSO, as these

solvents act as carriers, transporting the alkylating agent deeper into the dermis.

Inhalation: Move to fresh air. If wheezing occurs (indicating sensitization), seek medical

attention immediately.

Fire-Fighting Measures
Combustion Products: Emits toxic fumes of Hydrogen Chloride (HCl), Nitrogen Oxides

(NOx), and Carbon Monoxide (CO).

Extinguishing Media: Dry chemical, CO2, or alcohol-resistant foam.[4] Avoid high-pressure

water jets which can aerosolize the powder.

Part 5: Reactivity & Stability Logic
Understanding the degradation pathways prevents accidents.

3-Chloro-N-(2-methoxybenzyl)
propanamide

Elimination Reaction
(HCl Release) + Base/Heat

Hydrolysis (H2O)

 + Water/Time

High Heat / Base

Acrylamide Derivative
(Michael Acceptor)

 Forms

3-Hydroxy Derivative
(Less Toxic)

 Slow Deg.
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Figure 2: Degradation Pathways. Note that exposure to base can convert this compound into

an acrylamide derivative, which is a potent neurotoxin.

Stability: Stable under recommended storage (2-8°C, dry).

Incompatibility: Strong bases (induces elimination to acrylamides), strong oxidizers.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC392310250&productDescription=3-CHLORO-1-METHOXY-2-PRO+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-chloro-n-4-methoxyphenyl-propanamide.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/handling-acryloyl-chloride-safety-protocols-best-practices
https://www.chemicalbook.com/msds/3-chloro-n-4-methoxyphenyl-propanamide.pdf
https://www.benchchem.com/product/b3024476/docs?utm_src=pdf-body-img#technical-guide-safety-profile-handling-of-3-chloro-n-2-methoxybenzyl-propanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. (2024). PubChem Compound Summary for

Alkyl Chlorides (Class Hazard Data). Retrieved from [Link]

European Chemicals Agency (ECHA). (2024). Guidance on the Application of the CLP

Criteria - Germ Cell Mutagenicity. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA). (2024).[3] Hazard Communication

Standard: Safety Data Sheets. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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